Phomopsin A

• IUPAC Name: (E)-2-[[(E)-2-[[(2S)-1-[(3R,4S,7S,10S,11S)-14-chloro-3-ethyl-11,15-dihydroxy-3-methyl-10-(methylamino)-6,9-dioxo-7-prop-1-en-2-yl-2-oxa-5,8-diazabicyclo[10.3.1]hexadeca-1(15),12(16),13-triene-4-carbonyl]-2,5-dihydropyrrole-2-carbonyl]amino]-3-methylpent-2-enoyl]amino]but-2-enedioic acid
• InChI: InChI=1S/C36H45ClN6O12/c1-8-17(5)25(32(50)39-20(35(53)54)15-23(44)45)41-30(48)21-11-10-12-43(21)34(52)29-36(6,9-2)55-22-14-18(13-19(37)28(22)47)27(46)26(38-7)33(51)40-24(16(3)4)31(49)42-29/h10-11,13-15,21,24,26-27,29,38,46-47H,3,8-9,12H2,1-2,4-7H3,(H,39,50)(H,40,51)(H,41,48)(H,42,49)(H,44,45)(H,53,54)/b20-15+,25-17+/t21-,24-,26-,27-,29+,36+/m0/s1
• InChI Key: FAFRRYBYQKPKSY-AJSRVUJESA-N
• Canonical SMILES: CCC(=C(C(=O)NC(=CC(=O)O)C(=O)O)NC(=O)C1C=CCN1C(=O)C2C(OC3=C(C(=CC(=C3)C(C(C(=O)NC(C(=O)N2)C(=C)C)NC)O)Cl)O)(C)CC)C
• Isomeric SMILES: CC/C(=C(\C(=O)N/C(=C/C(=O)O)/C(=O)O)/NC(=O)[C@@H]1C=CCN1C(=O)[C@@H]2[C@@](OC3=C(C(=CC(=C3)[C@@H]([C@@H](C(=O)N[C@H](C(=O)N2)C(=C)C)NC)O)Cl)O)(C)CC)/C
• Molecular Formula: C36H45ClN6O12
• DSSTOX Substance ID: DTXSID201017600
• Molecular Weight: 789.2 g/mol
• CAS No.: 64925-80-0

Description

Sulindac sulfone is a metabolite of the nonsteroidal anti-inflammatory drug (NSAID) sulindac. It is known for its anti-inflammatory and anticancer properties. Unlike its parent compound, sulindac sulfone does not inhibit cyclooxygenase enzymes, which are responsible for the anti-inflammatory effects of NSAIDs. Instead, it exerts its effects through different mechanisms, making it a compound of interest in various scientific research fields .

Scientific Research Applications

Sulindac sulfone has a wide range of scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a model compound in studying sulfone chemistry.

Biology: Studied for its effects on cellular processes, including apoptosis and cell proliferation.

Medicine: Investigated for its potential anticancer properties, particularly in the prevention and treatment of colorectal cancer.

Industry: Used in the development of new pharmaceuticals and as a reference standard in analytical chemistry.

Mechanism of Action

Sulindac sulfone exerts its effects through several mechanisms:

Inhibition of Type 5 Cyclic GMP Phosphodiesterases (PD5): This inhibition leads to an increase in intracellular cyclic GMP levels, which activates protein kinase G.

Antineoplastic Effects: Sulindac sulfone induces apoptosis and inhibits cell proliferation in various cancer cell lines, including colon, prostate, and lung cancer cells.

Safety and Hazards

Phomopsin A is harmful if inhaled, swallowed, or in contact with skin. It is advised to avoid dust formation, breathing mist, gas, or vapors, and contacting with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended.

Biochemical Analysis

Biochemical Properties

Phomopsin A is a cyclic hexapeptide mycotoxin . It is produced by Diaporthe toxica, which can cause infections in lupine plants and harvested seeds . The formation of this compound has been investigated under different storage conditions .

Cellular Effects

This compound has shown severe toxic effects in animal studies . It binds to β-tubulin in a vinca domain, partly overlapping with the site targeted by vinblastine and other tubulin inhibitors .

Molecular Mechanism

This compound is a fungal RiPP (ribosomally synthesized and posttranslationally modified peptide). It is converted to an N,N-dimethylated congener (phomopsin E) by an S-adenosylmethionine-dependent α-N-methyltransferase .

Temporal Effects in Laboratory Settings

The production of this compound was investigated under different storage conditions. After 14 days at a water activity value of 0.98, the fungi produced 4.49 to 34.3 mg/kg this compound .

Dosage Effects in Animal Models

In animal studies, 15 daily subcutaneous doses of 150 μg this compound/kg body weight, providing a total administered dose of 2.25 mg/kg body weight, resulted in 100% lethality .

Metabolic Pathways

This compound is a fungal RiPP and is part of a widespread pathway for the biosynthesis of a family of fungal cyclic RiPPs, termed dikaritins .

Preparation Methods

Synthetic Routes and Reaction Conditions

Sulindac sulfone can be synthesized from sulindac through an oxidation process. The typical synthetic route involves the oxidation of sulindac using an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature. The product is then purified through recrystallization or column chromatography .

Industrial Production Methods

In an industrial setting, the production of sulindac sulfone follows a similar oxidation process but on a larger scale. The reaction conditions are optimized for higher yield and purity. The use of continuous flow reactors and advanced purification techniques like high-performance liquid chromatography (HPLC) ensures the efficient production of sulindac sulfone .

Chemical Reactions Analysis

Types of Reactions

Sulindac sulfone undergoes several types of chemical reactions, including:

Oxidation: Sulindac is oxidized to form sulindac sulfone.

Reduction: Sulindac sulfone can be reduced back to sulindac or further reduced to sulindac sulfide.

Substitution: Sulindac sulfone can undergo nucleophilic substitution reactions, where the sulfone group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles like amines, thiols, and alcohols.

Major Products Formed

Oxidation: Sulindac sulfone.

Reduction: Sulindac, sulindac sulfide.

Substitution: Various substituted sulfone derivatives.

Comparison with Similar Compounds

Similar Compounds

Sulindac: The parent compound, a nonsteroidal anti-inflammatory drug.

Sulindac Sulfide: Another metabolite of sulindac, known for its anti-inflammatory effects.

Other NSAIDs: Such as ibuprofen and aspirin, which also have anti-inflammatory properties but different mechanisms of action.

Uniqueness

Sulindac sulfone is unique in that it does not inhibit cyclooxygenase enzymes like other NSAIDs. Instead, it exerts its effects through the inhibition of type 5 cyclic GMP phosphodiesterases and other pathways. This makes it a valuable compound in cancer research and other scientific studies .